Cas no 102871-65-8 (1-[(3,5-dinitrophenyl)disulfanyl]-3,5-dinitrobenzene)

• Product Name: 1-[(3,5-dinitrophenyl)disulfanyl]-3,5-dinitrobenzene
• CAS No: 102871-65-8
• MF: C₁₂H₆N₄O₈S₂
• MW: 398.328039646149
• CID: 1133404
• PubChem ID: 12129194
• Update Time: 2025-04-20

1-[(3,5-dinitrophenyl)disulfanyl]-3,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dinitrophenyl)disulfanyl]-3,5-dinitrobenzene
• SCHEMBL9312840
• Disulfide, bis(3,5-dinitrophenyl)
• 102871-65-8
• DTXSID40478143

• Inchi： 1S/C12H6N4O8S2/c17-13(18)7-1-8(14(19)20)4-11(3-7)25-26-12-5-9(15(21)22)2-10(6-12)16(23)24/h1-6H
• InChI Key： XVMATWZWYNOQHG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])SC1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 397.96278
• Monoisotopic Mass: 397.96270551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 234Ų

Experimental Properties

• PSA: 172.56